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Introduction
Ethyl acetamidocyanoacetate is a versatile organic compound that serves as a crucial

intermediate in the synthesis of a wide array of pharmaceutical and specialty chemicals. Its

unique molecular architecture, featuring an acetamido group, a cyano group, and an ethyl ester

functionality, provides multiple reactive centers, making it a valuable building block in medicinal

chemistry and organic synthesis. This technical guide provides a comprehensive overview of

the physical and chemical properties of ethyl acetamidocyanoacetate, detailed experimental

protocols for its characterization, and insights into its reactivity and applications.

Chemical and Physical Properties
Ethyl acetamidocyanoacetate is a white to off-white crystalline solid at room temperature. It is

soluble in common organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and

dimethylformamide (DMF). Proper storage in a cool, dry, and well-ventilated area is

recommended to ensure its stability.[1]
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Table 1: Physical and Chemical Properties of Ethyl
Acetamidocyanoacetate

Property Value Reference

Molecular Formula C₇H₁₀N₂O₃ [2][3]

Molecular Weight 170.17 g/mol [2][3]

Appearance
White to off-white crystalline

solid

Melting Point 125-130 °C [4]

Boiling Point 347.5 ± 27.0 °C (Predicted) [4]

Density 1.155 ± 0.06 g/cm³ (Predicted) [4]

CAS Number 4977-62-2 [3]

Spectroscopic Data
The structural elucidation of ethyl acetamidocyanoacetate is supported by various

spectroscopic techniques.

Table 2: Key Spectroscopic Data for Ethyl
Acetamidocyanoacetate

Technique Key Peaks/Signals Source

¹H NMR Data available on PubChem [2]

¹³C NMR Data available on PubChem [2]

IR Spectroscopy Data available via NIST [5]

Mass Spectrometry
GC-MS data available on

PubChem
[2]
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While a specific, detailed experimental protocol for the synthesis of ethyl
acetamidocyanoacetate was not found in the searched literature, a general understanding of

its synthesis can be derived from standard organic chemistry principles and protocols for

similar compounds. The synthesis would likely involve the acylation of ethyl cyanoacetate.

A generalized synthetic approach is outlined below. Note: This is a hypothetical procedure and

would require optimization and safety assessment before implementation.

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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